Cas no 120986-92-7 (3-Methylpyrrolidine hydrochloride)

• Product Name: 3-Methylpyrrolidine hydrochloride
• CAS No: 120986-92-7
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD06796630
• CID: 104855
• PubChem ID: 12464314
• Update Time: 2025-10-29

3-Methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyrrolidine hydrochloride
• 3-Methyl-pyrrolidine hydrochloride
• (RS)-3-Methyl-pyrrolidine HCl
• 3-Methylpyrrolidine hydrochloride (1:1)
• 3-METHYL-PYRROLIDINE HCL
• Pyrrolidine, 3-Methyl-, hydrochloride
• Pyrrolidine, 3-methyl-, hydrochloride (1:1)
• 3-Methyl-pyrrolidinehydrochloride
• (R)-3-Methyl-pyrrolidinehydrochloride
• (S)-3-Methyl-pyrrolidinehydrochloride
• PubChem19859
• 3-Methyl-pyrrolidine, HCl
• 3-Methylpyrrolidinehydrochloride
• JDJFUMBJQINVKP-UHFFFAOYSA-N
• EBD2199892
• Q-102188
• DTXSID80923627
• F8887-6193
• 120986-92-7
• (RS)-3-Methyl-pyrrolidine hydrochloride
• FT-0653936
• 3-methyl-pyrrolidine hydrochloride, AldrichCPR
• AKOS015844392
• MFCD06796632
• 3-methylpyrrolidine;hydrochloride
• FT-0658494
• FT-0648500
• AM803039
• MFCD06796631
• SY097390
• 3-Methylpyrrolidine--hydrogen chloride (1/1)
• AB88853
• CS-W021968
• 3-methylpyrrolidine HCl
• EN300-102486
• AB29518
• MFCD06796630
• SY097402
• SCHEMBL2061180
• AB29522
• SY032848
• GS-3906
• 3-Methylpyrrolidinehydrochloride97%
• (3S)-3-methylpyrrolidine,hydrochloride
• (3R)-3-methylpyrrolidine,hydrochloride
• DB-012508
• DB-012507

• MDL： MFCD06796630
• Inchi： 1S/C5H11N.ClH/c1-5-2-3-6-4-5;/h5-6H,2-4H2,1H3;1H
• InChI Key： JDJFUMBJQINVKP-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C)C1

Computed Properties

• Exact Mass: 121.06596
• Monoisotopic Mass: 121.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Boiling Point: 146.9°Cat760mmHg
• Flash Point: 42.6°C
• PSA: 12.03

3-Methylpyrrolidine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Methylpyrrolidine hydrochloride

Research Brief on 3-Methylpyrrolidine Hydrochloride (CAS: 120986-92-7): Recent Advances and Applications

3-Methylpyrrolidine hydrochloride (CAS: 120986-92-7) is a chiral building block widely used in pharmaceutical synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and fine chemicals. Recent studies have highlighted its significance in asymmetric synthesis, drug discovery, and material science. This research brief consolidates the latest findings on its applications, synthetic methodologies, and biological relevance, providing a comprehensive overview for professionals in the chemical and biomedical fields.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-methylpyrrolidine hydrochloride as a key intermediate in the synthesis of novel dopamine D3 receptor antagonists. The research team optimized a stereoselective reductive amination protocol to achieve high enantiomeric purity (>99% ee), underscoring the compound's role in CNS drug development. Computational docking studies further revealed how the methyl group's stereochemistry influences receptor binding affinity, offering insights for future ligand design.

In material science applications, a breakthrough published in ACS Applied Materials & Interfaces (2024) utilized 3-methylpyrrolidine hydrochloride as a templating agent for mesoporous silica nanoparticles. The protonated nitrogen center facilitated controlled pore size distribution (2-5 nm), enabling high drug-loading capacity for anticancer agents like paclitaxel. This innovation addresses longstanding challenges in targeted drug delivery systems.

Metabolic studies using LC-MS/MS techniques have newly characterized the compound's pharmacokinetic profile, showing 85% oral bioavailability in rodent models with rapid distribution to brain tissue (t_max = 30 min). These findings, reported in Xenobiotica (2024), support its potential as a blood-brain barrier penetrant for neurotherapeutic applications. Concurrent toxicity assessments indicated an LD₅₀ > 500 mg/kg, suggesting favorable safety margins for pharmaceutical use.

Industrial-scale production advances include a continuous flow chemistry approach developed by Pfizer (2023), achieving 92% yield with <1% impurities. This green chemistry method reduces solvent waste by 70% compared to batch processes, aligning with FDA's Quality by Design (QbD) initiatives. Regulatory filings indicate growing GMP-grade demand, with annual production estimates exceeding 5 metric tons globally.

Emerging applications in PET radiopharmaceuticals leverage the compound's nitrogen center for ¹⁸F-labeling, as demonstrated in recent Nuclear Medicine and Biology publications. The hydrochloride salt's improved solubility enables faster radiolabeling kinetics (RCY > 80% in 15 min), facilitating novel neuroimaging probes for Parkinson's disease diagnostics.

Future research directions highlighted in the European Journal of Pharmaceutical Sciences (2024) focus on derivatization strategies to enhance the scaffold's metabolic stability. Computational models predict that fluorinated analogs could extend plasma half-life by 3-fold while maintaining blood-brain barrier permeability—a promising avenue for next-generation neuropsychiatric drugs currently in preclinical evaluation.